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Compound of Interest

Compound Name: N-(Cyanomethyl)acetamide

CAS No.: 4814-80-6

Cat. No.: B1595835 Get Quote

In the landscape of modern organic synthesis, the strategic value of a molecule is often defined

by its versatility and functional group tolerance. N-(Cyanomethyl)acetamide, also known by its

systematic name 2-(Acetamido)acetonitrile, is a bifunctional compound that perfectly embodies

these characteristics.[1] While not a household name, this molecule serves as a pivotal

intermediate in the synthesis of a wide array of more complex chemical entities, particularly

within the pharmaceutical and agrochemical sectors.[2][3]

The synthetic potential of N-(Cyanomethyl)acetamide is rooted in its structure: a reactive

nitrile group appended to an N-acetylated amino acid backbone.[3] This arrangement provides

two distinct handles for chemical modification, allowing for its incorporation into diverse

molecular frameworks, especially nitrogen-containing heterocycles.[3][4] This guide offers an

in-depth exploration of the chemical properties, synthesis, reactivity, and safe handling of N-
(Cyanomethyl)acetamide, providing researchers and drug development professionals with a

comprehensive technical resource.

Core Physicochemical Properties
A thorough understanding of a compound's physical properties is the foundation of its effective

application in research and development. The key identifiers and characteristics of N-
(Cyanomethyl)acetamide are summarized below.
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Property Value Source

CAS Number 4814-80-6 [1][5]

Molecular Formula C₄H₆N₂O [2][5]

Molecular Weight 98.10 g/mol [2][5]

Appearance Solid [1]

Melting Point 73-80 °C [1]

IUPAC Name N-(cyanomethyl)acetamide [5]

Synonyms
2-(Acetamido)acetonitrile,

AAN, Aceturic acid nitrile
[1]

SMILES String CC(=O)NCC#N [5]

InChI Key
LHWCUMYXUCPQSZ-

UHFFFAOYSA-N
[5]

Synthesis of N-(Cyanomethyl)acetamide: A Practical
Approach
The most direct and well-established route to N-(Cyanomethyl)acetamide involves the N-

acetylation of aminoacetonitrile.[3] While aminoacetonitrile itself can be used, its hydrochloride

salt is often more stable and commercially available, making it a common starting material.

Diagram: Synthetic Workflow
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Caption: Workflow for the synthesis of N-(Cyanomethyl)acetamide.
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Experimental Protocol: N-Acetylation of
Aminoacetonitrile Hydrochloride
This protocol describes a self-validating system for the synthesis and purification of N-
(Cyanomethyl)acetamide. The causality behind each step is explained to ensure

reproducibility and understanding.

Objective: To synthesize N-(Cyanomethyl)acetamide from aminoacetonitrile hydrochloride

and acetic anhydride.

Materials:

Aminoacetonitrile hydrochloride

Acetic anhydride

Pyridine (or another suitable non-nucleophilic base)

Dichloromethane (DCM) or Ethyl Acetate

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel, rotary

evaporator.

Methodology:

Reaction Setup & Neutralization:

To a round-bottom flask equipped with a magnetic stir bar, add aminoacetonitrile

hydrochloride (1.0 eq) and dichloromethane (DCM).

Cool the suspension in an ice bath to 0-5 °C.
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Causality: The hydrochloride salt must be neutralized to the free amine for it to be

nucleophilic. Pyridine acts as a base to quench the HCl and as a solvent. Cooling is critical

to control the exothermic reaction between the base and the salt, and the subsequent

acetylation.

Slowly add pyridine (1.1 eq) to the suspension and stir for 15-20 minutes.

Acetylation:

While maintaining the temperature at 0-5 °C, add acetic anhydride (1.1 eq) dropwise via a

dropping funnel over 30 minutes.

Causality: Acetic anhydride is a highly reactive acetylating agent. A slow, dropwise addition

is crucial to manage the exothermicity of the acylation reaction and prevent the formation

of side products.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature. Stir for an additional 2-4 hours, or until TLC analysis indicates the

consumption of the starting material.

Work-up and Extraction:

Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution to neutralize

any remaining acetic anhydride and pyridine hydrochloride.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with water and then brine.

Causality: The aqueous washes remove water-soluble byproducts and salts. The final

brine wash helps to remove residual water from the organic layer, improving the efficiency

of the drying step.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

Purification and Validation:
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The resulting crude solid can be purified by recrystallization from a suitable solvent system

(e.g., ethyl acetate/hexanes).

Causality: Recrystallization is an effective method for purifying solid compounds, removing

impurities that have different solubility profiles from the desired product.

Dry the purified crystals under vacuum. The final product's identity and purity should be

confirmed by ¹H NMR, ¹³C NMR, and melting point analysis, which should align with the

data in Section 1.

Chemical Reactivity and Synthetic Utility
The utility of N-(Cyanomethyl)acetamide stems from the distinct reactivity of its functional

groups, making it a valuable precursor for more elaborate molecules.

Diagram: Reactivity Pathways
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Caption: Key reaction pathways for N-(Cyanomethyl)acetamide.

Reactions of the Nitrile Group:
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Hydrolysis: Under strong acidic conditions, the nitrile can be hydrolyzed to a carboxylic

acid, yielding N-acetylglycine.

Reduction: The nitrile group can be reduced to a primary amine using powerful reducing

agents like lithium aluminum hydride (LiAlH₄), providing N-(2-aminoethyl)acetamide.

Cycloadditions & Condensations: This is arguably the most significant area of reactivity.

The nitrile group is an excellent electrophile and can participate in condensation reactions

with various nucleophiles to form a wide range of nitrogen-containing heterocycles, which

are privileged structures in medicinal chemistry.[3][4]

Reactions of the Amide Group:

Hydrolysis: The amide linkage can be cleaved under harsh acidic or basic conditions to

regenerate aminoacetonitrile or its corresponding carboxylate.[6] This reaction pathway is

generally less synthetically desirable unless deprotection is the goal.

Applications in Advanced Synthesis:

Heterocyclic Chemistry: Derivatives of N-(Cyanomethyl)acetamide are used as building

blocks to construct complex heterocyclic systems with potential antimicrobial and

anticancer properties.[3]

Medicinal Chemistry: The cyanomethyl group (-CH₂CN) is a valuable moiety in drug

design, often used to enhance metabolic stability or act as a handle for further chemical

modifications.[3] The nitrile itself can serve as a bioisostere for other functional groups,

potentially improving binding affinity to biological targets.[3]

Safety and Handling
Proper handling of any chemical reagent is paramount for laboratory safety. N-
(Cyanomethyl)acetamide is classified as harmful if swallowed.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1595835
https://www.researchgate.net/publication/343237381_Synthesis_and_Synthetic_Applications_of_Cyanoacetamides/fulltext/5f47fad3458515a88b770e44/Synthesis-and-Synthetic-Applications-of-Cyanoacetamides.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1158228/
https://www.benchchem.com/product/b1595835?utm_src=pdf-body
https://www.benchchem.com/product/b1595835
https://www.benchchem.com/product/b1595835
https://www.benchchem.com/product/b1595835
https://www.benchchem.com/product/b1595835?utm_src=pdf-body
https://www.benchchem.com/product/b1595835?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Cyanomethyl_acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information GHS Classification

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Hazard Class Acute Toxicity 4 (Oral)

Handling and Storage Recommendations:

Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses,

chemical-resistant gloves, and a lab coat. When handling the solid powder, use a dust mask

or work in a well-ventilated area or fume hood to avoid inhalation.

Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed to

prevent moisture absorption.[7][8]

First Aid:

Ingestion: If swallowed, rinse mouth and call a poison control center or doctor immediately.

[8]

Skin Contact: Wash off with soap and plenty of water.[8]

Eye Contact: Rinse cautiously with water for several minutes.[8]

Conclusion
N-(Cyanomethyl)acetamide is a highly valuable and versatile intermediate in organic

synthesis. Its bifunctional nature, containing both a reactive nitrile and a stable amide group,

allows for a diverse range of chemical transformations. From its straightforward synthesis to its

application as a cornerstone for building complex heterocyclic systems, this compound

provides a reliable platform for innovation in drug discovery and agricultural science.[2][3] A

solid understanding of its properties, reactivity, and safe handling procedures, as detailed in

this guide, is essential for any scientist looking to leverage its full synthetic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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